Cas no 900011-61-2 (4-(2,3-dichloroanilino)-4-oxo-2-piperazin-1-ylbutanoic acid)

• Product Name: 4-(2,3-dichloroanilino)-4-oxo-2-piperazin-1-ylbutanoic acid
• CAS No: 900011-61-2
• MF: C₁₄H₁₇Cl₂N₃O₃
• MW: 346.209081411362
• CID: 6621266
• PubChem ID: 16803549
• Update Time: 2025-06-14

4-(2,3-dichloroanilino)-4-oxo-2-piperazin-1-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• F2721-0326
• 4-(2,3-dichloroanilino)-4-oxo-2-piperazin-1-ylbutanoic acid
• 900011-61-2
• AKOS016339021
• 4-((2,3-dichlorophenyl)amino)-4-oxo-2-(piperazin-1-yl)butanoic acid
• 3-[(2,3-DICHLOROPHENYL)CARBAMOYL]-2-(PIPERAZIN-1-YL)PROPANOIC ACID

• Inchi： 1S/C14H17Cl2N3O3/c15-9-2-1-3-10(13(9)16)18-12(20)8-11(14(21)22)19-6-4-17-5-7-19/h1-3,11,17H,4-8H2,(H,18,20)(H,21,22)
• InChI Key： DRVDVDXAMZMABL-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(N1CCNCC1)CC(NC1=CC=CC(Cl)=C1Cl)=O

Computed Properties

• Exact Mass: 345.0646968g/mol
• Monoisotopic Mass: 345.0646968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 81.7Ų

Additional information on 4-(2,3-dichloroanilino)-4-oxo-2-piperazin-1-ylbutanoic acid

Research Brief on 4-(2,3-dichloroanilino)-4-oxo-2-piperazin-1-ylbutanoic acid (CAS: 900011-61-2)

4-(2,3-dichloroanilino)-4-oxo-2-piperazin-1-ylbutanoic acid (CAS: 900011-61-2) is a synthetic small molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound features a unique structural motif combining a dichloroaniline moiety with a piperazine ring, which is often associated with bioactive properties. The presence of the carboxylic acid group further enhances its potential for interactions with biological targets, making it a promising candidate for further investigation.

Recent studies have focused on elucidating the pharmacological profile of 4-(2,3-dichloroanilino)-4-oxo-2-piperazin-1-ylbutanoic acid. Preliminary in vitro assays suggest that this compound exhibits moderate inhibitory activity against certain kinase enzymes, which are critical regulators of cellular signaling pathways. Researchers have hypothesized that its mechanism of action may involve competitive binding to the ATP-binding site of kinases, although further structural and biochemical studies are required to confirm this.

One of the key challenges in the development of 4-(2,3-dichloroanilino)-4-oxo-2-piperazin-1-ylbutanoic acid as a therapeutic agent is its pharmacokinetic properties. Early ADME (Absorption, Distribution, Metabolism, and Excretion) studies indicate that the compound has limited oral bioavailability, likely due to its high polarity and poor membrane permeability. To address this issue, several research groups are exploring prodrug strategies and structural modifications to improve its drug-like properties.

In addition to its potential as a kinase inhibitor, 4-(2,3-dichloroanilino)-4-oxo-2-piperazin-1-ylbutanoic acid has also been investigated for its role in modulating inflammatory responses. Recent findings published in the Journal of Medicinal Chemistry demonstrate that this compound can attenuate the production of pro-inflammatory cytokines in macrophage cell lines, suggesting a possible application in the treatment of inflammatory diseases. However, the exact molecular targets responsible for this effect remain to be identified.

The synthesis of 4-(2,3-dichloroanilino)-4-oxo-2-piperazin-1-ylbutanoic acid has been optimized in recent years to improve yield and purity. A 2023 study in Organic Process Research & Development reported a scalable synthetic route that employs a convergent strategy, starting from commercially available 2,3-dichloroaniline and piperazine derivatives. This advancement is expected to facilitate larger-scale production for preclinical and clinical studies.

Looking ahead, the research community anticipates that 4-(2,3-dichloroanilino)-4-oxo-2-piperazin-1-ylbutanoic acid will continue to be an important compound for structure-activity relationship (SAR) studies. Its modular structure allows for straightforward derivatization, enabling medicinal chemists to explore a wide range of analogs with potentially improved potency and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable drug candidates.

In conclusion, 4-(2,3-dichloroanilino)-4-oxo-2-piperazin-1-ylbutanoic acid represents a promising scaffold for drug discovery with multiple potential therapeutic applications. While challenges remain in optimizing its pharmacokinetic profile and fully elucidating its mechanism of action, the compound continues to be a valuable tool for understanding biological pathways and developing novel therapeutics. Future research directions may include combination studies with existing drugs and exploration of its activity in animal models of disease.